(R)-1-(3,5-Dichlorophenyl)-2,2,2-trifluoroethanamine

• Molecular Formula: C8H6Cl2F3N
• Molecular Weight: 244.04 g/mol
• IUPAC Name: (1R)-1-(3,5-dichlorophenyl)-2,2,2-trifluoroethanamine
• InChI: InChI=1S/C8H6Cl2F3N/c9-5-1-4(2-6(10)3-5)7(14)8(11,12)13/h1-3,7H,14H2/t7-/m1/s1
• InChI Key: LMPAYUBQCZTOPN-SSDOTTSWSA-N
• Isomeric SMILES: C1=C(C=C(C=C1Cl)Cl)[C@H](C(F)(F)F)N
• Canonical SMILES: C1=C(C=C(C=C1Cl)Cl)C(C(F)(F)F)N

Description

®-1-(3,5-Dichlorophenyl)-2,2,2-trifluoroethanamine is a chemical compound characterized by the presence of dichlorophenyl and trifluoroethanamine groups

Preparation Methods

The synthesis of ®-1-(3,5-Dichlorophenyl)-2,2,2-trifluoroethanamine typically involves the reaction of 3,5-dichlorophenyl derivatives with trifluoroethanamine under specific conditions. Industrial production methods may include the use of catalysts and controlled environments to ensure high yield and purity. Detailed synthetic routes and reaction conditions are often proprietary and may vary depending on the desired application and scale of production.

Chemical Reactions Analysis

®-1-(3,5-Dichlorophenyl)-2,2,2-trifluoroethanamine undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group in the molecule with another, commonly using reagents like halogens or nucleophiles.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

®-1-(3,5-Dichlorophenyl)-2,2,2-trifluoroethanamine has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound may be used in studies involving enzyme interactions and protein binding.

Industry: It can be used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of ®-1-(3,5-Dichlorophenyl)-2,2,2-trifluoroethanamine involves its interaction with molecular targets such as enzymes or receptors. The compound may bind to specific sites, altering the activity of the target and leading to various biological effects. The exact pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar compounds to ®-1-(3,5-Dichlorophenyl)-2,2,2-trifluoroethanamine include other dichlorophenyl and trifluoroethanamine derivatives. These compounds may share similar chemical properties but differ in their specific applications and effects. The uniqueness of ®-1-(3,5-Dichlorophenyl)-2,2,2-trifluoroethanamine lies in its specific structure and the resulting interactions with molecular targets.